Cas no 50264-69-2 (Lonidamine)

Lonidamine Properties

Names and Identifiers

• 1-(2,4-Dichlorobenzyl)-1H-indazole-3-carboxylic acid
• 1-(2,4-Dichlorobenzyl)indazole-3-carboxylic acid
• Lonidamine
• 1-[(2,4-Dichlorophenyl)methyl]-1H-indazole-3-carboxylic acid
• 1-[(2,4-dichlorophenyl)methyl]indazole-3-carboxylic acid
• 1-(2,4-Dichlorobenzyl)-1H-indazole-3-carboxylic acid Diclondazolic acid
• AF1890
• DICA
• Diclondazolic acid
• Doridamina
• Lonidamin
• Lonidamina
• Lonidaminum
• Lonidaminum [INN-Latin]
• AF 1890
• Lonidamina [INN-Spanish]
• 1-(2,4-Dichlorbenzyl)-indazole-3-carboxylic acid
• MLS000028822
• C15H10Cl2N2O
• AF-1890
• NCGC00025244-02
• Lonidamine (INN)
• HMS2234H24
• Lonidamine [INN:BAN]
• D07257
• LONIDAMINE [WHO-DD]
• HMS3262O17
• SR-01000075961
• NCGC00261403-01
• AB00597141_08
• SR-01000075961-1
• Lopac0_000718
• LONIDAMINE [INN]
• Q3836670
• GTPL12601
• NS00032024
• s2610
• C15H10Cl2N2O2
• SW219810-1
• LONIDAMINE [MI]
• NCGC00015609-01
• NCGC00015609-07
• 50264-69-2
• HMS3874D03
• HMS3676P05
• NSC 758419
• NCGC00015609-08
• NCGC00015609-02
• Tox21_110181
• 1H-Indazole-3-carboxylic acid, 1-[(2,4-dichlorophenyl)methyl]-
• NSC741419
• UNII-U78804BIDR
• SCHEMBL7134
• 1H-Indazole-3-carboxylic acid, 1-(2,4-dichlorobenzyl)-
• WDRYRZXSPDWGEB-UHFFFAOYSA-N
• HMS3651F09
• Q-201318
• HY-B0486
• SDCCGSBI-0050696.P003
• NSC-758419
• Lonidamine, mitochondrial hexokinase inhibitor
• NSC-741419
• BRD-K78513633-001-03-3
• SR-01000075961-3
• SMR000058467
• EN300-345010
• MFCD00866285
• CCRIS 3516
• LP00718
• NSC 741419
• SR-01000075961-6
• Tox21_500718
• KN-228
• CHEMBL1257030
• NCGC00015609-03
• BRD-K78513633-001-06-6
• HMS3369I01
• EINECS 256-510-0
• AF-1890;Diclondazolic Acid;DICA
• HMS3412P05
• cid_39562
• L0283
• DTXCID90782
• CCG-204803
• Z1137008901
• BRN 0894483
• HMS3268K09
• DTXSID5020782
• Doridamina (TN)
• BDBM59775
• 1-[(2,4-Dichlorophenyl)Methyl]-1H-indazole-3-carboxylicacid
• BCP06555
• HB0993
• LONIDAMINE [MART.]
• AKOS012842739
• FT-0650359
• AM20060642
• A929099
• NSC758419
• AS-11653
• NCGC00025244-01
• AB00597141_10
• Tocris-1646
• DB06266
• CAS-50264-69-2
• NCGC00015609-09
• Tox21_110181_1
• NCGC00015609-16
• 1H-Indazole-3-carboxylic acid, 1-((2,4-dichlorophenyl)methyl)-
• NCGC00025244-03
• 1-[(2,4-dichlorophenyl)methyl]-3-indazolecarboxylic acid
• EU-0100718
• SBI-0050696.P002
• NCGC00015609-05
• NCGC00015609-04
• NCGC00015609-06
• Tox21_202306
• TH-070
• AC-5626
• L 4900
• CHEBI:50138
• Dichlondazolic acid
• U78804BIDR
• NCGC00259855-01
• Pharmakon1600-01503225
• Lopac-L-4900
• L01XX07
• Lonidaminum (INN-Latin)
• BRD-K78513633-001-13-2
• lonidamine
• 1H-Indazole-3-carboxylic acid, 1-((2,4-dichlorophenyl)methyl)-(9CI)
• BRD-K78513633-001-14-0
• LONIDAMINE (MART.)
• 1-[(2,4-dichlorophenyl)methyl]-1H-indazole-3-carboxylic acid
• 1-(2,4-dichlorobenzyl)indazole-3-carboxylic acid
• Lonidamine?
• 1-((2,4-dichlorophenyl)methyl)indazole-3-carboxylic acid
• Lonidamina (INN-Spanish)
• 1-(2,4-dichlorophenyl)-1h-indazol-3-carboxylic acid
• BRD-K78513633-001-15-7
• Diclondazolic Acid
• +Expand

• MDL： MFCD00866285
• InChIKey： WDRYRZXSPDWGEB-UHFFFAOYSA-N
• Inchi： 1S/C15H10Cl2N2O2/c16-10-6-5-9(12(17)7-10)8-19-13-4-2-1-3-11(13)14(18-19)15(20)21/h1-7H,8H2,(H,20,21)
• SMILES： ClC1C([H])=C(C([H])=C([H])C=1C([H])([H])N1C2=C([H])C([H])=C([H])C([H])=C2C(C(=O)O[H])=N1)Cl
• BRN： 0894483

Computed Properties

• Exact Mass: 320.01200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 320.011933
• Heavy Atom Count: 21
• Complexity: 396
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 55.1

Experimental Properties

• LogP: 4.08960
• PSA: 55.12000
• Refractive Index: 1.6070 (estimate)
• Boiling Point: 537.9°C at 760 mmHg
• Melting Point: 207-209 ºC
• Vapor Pressure: 0.0 ± 2.2 mmHg at 25 ° C
• Flash Point: 279.1±28.7 °C
• Solubility: biological extracorporealIn Vitro:DMSOsolubility50 mg/mL(155.69 mM;Need ultrasonic)H2O< 0.1 mg/mL(insoluble)
• Color/Form: Powder
• Density: 1.4835 (rough estimate)

Lonidamine Security Information

• Symbol: GHS07 GHS08
• RTECS：NK7886000
• WGK Germany：3
• Safety Term：S53;S22;S36/37/39;S45
• Safety Instruction： S53-S22-S36/37/39-S45
• Risk Phrases：R60; R22; R40
• Dangerous goods sign： T
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H351-H360
• Warning Statement： P201-P281-P308+P313
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 60-22-40
• Signal Word：Danger
• Toxicity：LD50 in mice, rats (mg/kg): 900, 1700 orally; 435, 525 i.p. (Heywood)

Lonidamine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%